Cas no 74598-03-1 (5-chloro-4-methylthiophene-2-carboxylic acid)

• Product Name: 5-chloro-4-methylthiophene-2-carboxylic acid
• CAS No: 74598-03-1
• Molecular Formula: C₆H₅O₂SCl
• Molecular Weight: 176.621
• MDL: MFCD01830083
• CID: 3279137
• PubChem ID: 12605957

5-chloro-4-methylthiophene-2-carboxylic acid Properties

Names and Identifiers

• 2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-4-METHYL-
• 5-Chloro-4-methyl-thiophene-2-carboxylic acid
• 5-Chloro-4-methylthiophene carboxylic acid
• 5-chloro-4-methylthiophene-2-carboxylic acid
• BDBM50467731
• E75085
• DB-382451
• EN300-245984
• 5-chloro-4-methyl-2-thiophenecarboxylic acid
• AKOS006279336
• 5-Chloro-4-methylthiophenecarboxylicacid
• CHEMBL4292441
• CS-0179653
• AA-516/12432107
• Z1198158702
• DFFITKIQYSTVPF-UHFFFAOYSA-N
• 74598-03-1
• BS-48847
• MFCD01830083
• SCHEMBL1529585

• MDL： MFCD01830083
• InChIKey： DFFITKIQYSTVPF-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5ClO2S/c1-3-2-4(6(8)9)10-5(3)7/h2H,1H3,(H,8,9)
• SMILES： C1(=CC(=C(S1)Cl)C)C(=O)O

Computed Properties

• Exact Mass: 175.9698783g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 175.9698783g/mol
• Heavy Atom Count: 10
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų